Cas no 81740-17-2 (N-(3-Fluoro-phenyl)-2,2-dimethyl-propionamide)

• Product Name: N-(3-Fluoro-phenyl)-2,2-dimethyl-propionamide
• CAS No: 81740-17-2
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• MDL: MFCD00464524
• CID: 1028365
• PubChem ID: 2774284
• Update Time: 2025-04-20

N-(3-Fluoro-phenyl)-2,2-dimethyl-propionamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Fluorophenyl)pivalamide
• N-(3-fluorophenyl)-2,2-dimethylpropanamide
• N-(3-Fluoro-phenyl)-2,2-diMethyl-propionaMide
• AKOS000276981
• DTXSID00378973
• MUTPRGMDSOTCJF-UHFFFAOYSA-N
• MFCD00464524
• E89467
• N-(2,2-Dimethylpropanoyl)-3-fluoroaniline
• CS-0190971
• SCHEMBL3880470
• N-(3-Fluorophenyl)-2,2-dimethylpropionamide
• 81740-17-2
• 3'-Fluoropivalanilide, N-(2,2-Dimethylpropanoyl)-3-fluoroaniline
• 2,2-Dimethyl-N-(3-fluorophenyl)propanamide
• DB-352318
• STL260367
• N-(3-Fluoro-phenyl)-2,2-dimethyl-propionamide

• MDL： MFCD00464524
• Inchi： 1S/C11H14FNO/c1-11(2,3)10(14)13-9-6-4-5-8(12)7-9/h4-7H,1-3H3,(H,13,14)
• InChI Key： MUTPRGMDSOTCJF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.1Ų